Cas no 2411243-76-8 (2-[(1,5-Dimethylpyrazol-4-yl)-[(1-fluorocyclopropyl)methyl]amino]ethanesulfonyl fluoride)

• Product Name: 2-[(1,5-Dimethylpyrazol-4-yl)-[(1-fluorocyclopropyl)methyl]amino]ethanesulfonyl fluoride
• CAS No: 2411243-76-8
• MF: C₁₁H₁₇F₂N₃O₂S
• MW: 293.333388090134
• CID: 5360417
• Update Time: 2025-07-02

2-[(1,5-Dimethylpyrazol-4-yl)-[(1-fluorocyclopropyl)methyl]amino]ethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-[(1,5-Dimethylpyrazol-4-yl)-[(1-fluorocyclopropyl)methyl]amino]ethanesulfonyl fluoride
• Z4344048820
• 2-[(1,5-dimethyl-1H-pyrazol-4-yl)[(1-fluorocyclopropyl)methyl]amino]ethane-1-sulfonyl fluoride

• Inchi： 1S/C11H17F2N3O2S/c1-9-10(7-14-15(9)2)16(5-6-19(13,17)18)8-11(12)3-4-11/h7H,3-6,8H2,1-2H3
• InChI Key： KRKBNWZJALHVEQ-UHFFFAOYSA-N
• SMILES： S(CCN(C1C=NN(C)C=1C)CC1(CC1)F)(=O)(=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 422
• XLogP3: 1.4
• Topological Polar Surface Area: 63.6

Additional information on 2-[(1,5-Dimethylpyrazol-4-yl)-[(1-fluorocyclopropyl)methyl]amino]ethanesulfonyl fluoride

Recent Advances in the Study of 2-[(1,5-Dimethylpyrazol-4-yl)-[(1-fluorocyclopropyl)methyl]amino]ethanesulfonyl Fluoride (CAS: 2411243-76-8)

The compound 2-[(1,5-Dimethylpyrazol-4-yl)-[(1-fluorocyclopropyl)methyl]amino]ethanesulfonyl fluoride (CAS: 2411243-76-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This sulfonyl fluoride derivative is characterized by its pyrazole and fluorocyclopropyl moieties, which contribute to its reactivity and selectivity as a covalent inhibitor. Recent studies have explored its utility in targeting serine hydrolases and other enzymes, positioning it as a promising candidate for drug discovery and chemical proteomics.

One of the key areas of research involving this compound is its application in activity-based protein profiling (ABPP). ABPP is a powerful technique used to study enzyme function and inhibition in complex biological systems. The sulfonyl fluoride group in 2-[(1,5-Dimethylpyrazol-4-yl)-[(1-fluorocyclopropyl)methyl]amino]ethanesulfonyl fluoride enables it to form covalent bonds with active-site serine residues in target enzymes, making it an ideal probe for identifying and characterizing enzyme activities. Recent publications have demonstrated its efficacy in profiling serine hydrolases in cancer cell lines, providing insights into novel therapeutic targets.

In addition to its use in ABPP, this compound has shown potential as a lead structure for the development of covalent inhibitors. The fluorocyclopropyl group enhances the compound's metabolic stability and bioavailability, addressing common challenges in drug development. A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's ability to selectively inhibit specific serine hydrolases involved in inflammatory pathways, suggesting its potential for treating inflammatory diseases. The study also reported favorable pharmacokinetic properties, further supporting its therapeutic potential.

Another notable advancement is the integration of 2-[(1,5-Dimethylpyrazol-4-yl)-[(1-fluorocyclopropyl)methyl]amino]ethanesulfonyl fluoride into fragment-based drug discovery (FBDD) campaigns. Its modular structure allows for easy derivatization, enabling researchers to explore structure-activity relationships (SAR) and optimize inhibitor potency. Recent work has focused on modifying the pyrazole and fluorocyclopropyl components to enhance target engagement and reduce off-target effects. These efforts have yielded several analogs with improved selectivity and efficacy, as reported in a 2024 ACS Chemical Biology paper.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as off-target reactivity and potential toxicity need to be addressed through further optimization and preclinical studies. However, the growing body of research underscores the compound's versatility and potential as a tool for chemical biology and a starting point for drug discovery. Future studies are expected to explore its applications in other disease areas, such as neurodegenerative disorders and infectious diseases, where serine hydrolases play critical roles.

In conclusion, 2-[(1,5-Dimethylpyrazol-4-yl)-[(1-fluorocyclopropyl)methyl]amino]ethanesulfonyl fluoride (CAS: 2411243-76-8) represents a valuable addition to the toolkit of chemical biologists and medicinal chemists. Its unique properties and demonstrated applications in ABPP, covalent inhibition, and FBDD highlight its potential to advance both basic research and therapeutic development. Continued research and optimization will be essential to fully realize its promise in addressing unmet medical needs.